Cas no 850915-37-6 (3-(2-methoxyphenyl)-2-{(3-methylphenyl)methylsulfanyl}-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one)

• Product Name: 3-(2-methoxyphenyl)-2-{(3-methylphenyl)methylsulfanyl}-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
• CAS No: 850915-37-6
• MF: C₂₁H₂₀N₂O₂S₂
• MW: 396.525702476501
• CID: 5948203
• PubChem ID: 2155279
• Update Time: 2025-06-12

3-(2-methoxyphenyl)-2-{(3-methylphenyl)methylsulfanyl}-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyphenyl)-2-{(3-methylphenyl)methylsulfanyl}-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
• 3-(2-methoxyphenyl)-2-((3-methylbenzyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one
• Thieno[3,2-d]pyrimidin-4(3H)-one, 6,7-dihydro-3-(2-methoxyphenyl)-2-[[(3-methylphenyl)methyl]thio]-
• AKOS024584912
• F0579-0270
• 3-(2-methoxyphenyl)-2-[(3-methylphenyl)methylsulfanyl]-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• 3-(2-methoxyphenyl)-2-{[(3-methylphenyl)methyl]sulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one
• EU-0088958
• 850915-37-6

• Inchi： 1S/C21H20N2O2S2/c1-14-6-5-7-15(12-14)13-27-21-22-16-10-11-26-19(16)20(24)23(21)17-8-3-4-9-18(17)25-2/h3-9,12H,10-11,13H2,1-2H3
• InChI Key： JKQKQTBIJHMMIL-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=CC(C)=C2)N(C2=CC=CC=C2OC)C(=O)C2SCCC=2N=1

Computed Properties

• Exact Mass: 396.09662023g/mol
• Monoisotopic Mass: 396.09662023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 92.5Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 569.1±60.0 °C(Predicted)
• pka: 0.29±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 3-(2-methoxyphenyl)-2-{(3-methylphenyl)methylsulfanyl}-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one

Introduction to 3-(2-methoxyphenyl)-2-{(3-methylphenyl)methylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one (CAS No. 850915-37-6)

The compound 3-(2-methoxyphenyl)-2-{(3-methylphenyl)methylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one, identified by its CAS number 850915-37-6, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule belongs to the thienopyrimidine class, a structural motif widely recognized for its pharmacological potential. The presence of functional groups such as the 2-methoxyphenyl and (3-methylphenyl)methylsulfanyl substituents enhances its chemical diversity, making it a promising candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the importance of thienopyrimidine derivatives in the development of novel therapeutic agents. These compounds exhibit a broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The structural framework of 3-(2-methoxyphenyl)-2-{(3-methylphenyl)methylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one incorporates key features that contribute to its biological efficacy. The thieno[3,2-d]pyrimidin-4-one core is known to interact with various biological targets, while the aromatic rings and sulfur-containing group provide additional binding interactions that modulate activity.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in diseases such as cancer. By targeting specific kinases, thienopyrimidine derivatives like 3-(2-methoxyphenyl)-2-{(3-methylphenyl)methylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one can disrupt aberrant signaling cascades and restore normal cellular function. Preliminary in vitro studies have demonstrated promising inhibitory activity against several kinases of interest, suggesting its utility in oncology research.

The 2-methoxyphenyl substituent is particularly noteworthy for its ability to enhance solubility and metabolic stability. This feature is critical for drug development, as poor solubility can limit bioavailability and therapeutic efficacy. Additionally, the (3-methylphenyl)methylsulfanyl group introduces a hydrophobic moiety that can improve binding affinity to biological targets. These structural elements collectively contribute to the compound's overall pharmacokinetic profile.

In the realm of drug discovery, computational modeling has become an indispensable tool for predicting and optimizing molecular properties. Advanced computational techniques have been applied to analyze the binding interactions of 3-(2-methoxyphenyl)-2-{(3-methylphenyl)methylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one with target proteins. These studies have provided valuable insights into its mechanism of action and have guided the design of more potent analogs. The integration of computational methods with experimental validation has accelerated the discovery process and improved the efficiency of lead optimization.

The synthesis of this compound involves multi-step organic transformations that highlight the expertise required in medicinal chemistry. Key synthetic steps include cyclization reactions to form the thienopyrimidine core and functional group transformations to introduce the aromatic substituents. The use of advanced catalytic systems has enabled more efficient and sustainable synthetic routes, aligning with green chemistry principles.

Preclinical studies are essential for evaluating the safety and efficacy of novel compounds before they progress to human trials. Initial pharmacokinetic studies have shown that 3-(2-methoxyphenyl)-2-{(3-methylphenyl)methylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one exhibits favorable absorption and distribution characteristics. Further investigations are underway to assess its toxicity profile and therapeutic potential in animal models.

The development of new therapeutic agents is often hampered by challenges such as drug resistance and off-target effects. However,thienopyrimidine derivatives offer a versatile scaffold that can be modified to address these issues. By fine-tuning the structural features of compounds like 850915-37-6, researchers can develop drugs with improved selectivity and reduced side effects.

The role of collaboration in pharmaceutical research cannot be overstated. Partnerships between academic institutions and industry leaders have led to significant breakthroughs in drug discovery. Open innovation models encourage knowledge sharing and accelerate the translation of laboratory findings into clinical applications.

As our understanding of disease mechanisms continues to evolve,thienopyrimidine-based compounds will remain at the forefront of therapeutic development. The unique structural properties of these molecules provide a rich foundation for designing drugs that target complex diseases with high precision.